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Compound of Interest

Compound Name: 1-Eicosene

Cat. No.: B165122 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for 1-Eicosene
(CAS No. 3452-07-1), a long-chain aliphatic hydrocarbon. The information is compiled and

presented to meet the needs of professionals in research and drug development, with a focus

on quantitative data, experimental methodologies, and clear visual representations of safety

protocols.

Chemical and Physical Properties
A foundational understanding of the physicochemical properties of 1-Eicosene is essential for

its safe handling and use in experimental settings.
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Property Value Source(s)

Molecular Formula C₂₀H₄₀ [1][2][3][4]

Molecular Weight 280.53 g/mol [1][2][5]

Appearance

White to off-white solid or

colorless liquid at room

temperature.

[2][5][6]

Melting Point 26-30 °C [2][5][7][8]

Boiling Point 151 °C at 1.5 mmHg [5][7][8]

Solubility

Insoluble in water; soluble in

organic solvents like

chloroform.

[2][5][6]

Vapor Pressure 0.0000106 mmHg [9]

Flash Point > 230 °F (> 110 °C) [2]

Toxicological Data
Toxicological data is critical for assessing the potential hazards of 1-Eicosene. While specific

quantitative data for pure 1-Eicosene is limited in publicly available literature, the following

information, primarily from studies on similar long-chain alpha-olefins, provides valuable

insights.
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Endpoint Result Species Method Source(s)

Acute Oral

Toxicity (LD₅₀)

> 10,000 mg/kg

(for a C₁₈-C₂₄

alpha olefin

mixture)

Rat
OECD Guideline

425 (presumed)
[9]

Acute Dermal

Toxicity (LD₅₀)
No data available - - [8][10]

Acute Inhalation

Toxicity (LC₅₀)
No data available - - [8]

Skin

Irritation/Corrosio

n

May cause skin

irritation.
Not specified Not specified [6][9][10]

Eye

Irritation/Corrosio

n

May cause

serious eye

irritation.

Not specified Not specified [10]

Skin

Sensitization

Not considered a

skin sensitizer.

Guinea pig and

Human
Not specified [9]

Hazard Identification and Classification
Based on available data, 1-Eicosene is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) as follows:

Hazard Class Hazard Category Hazard Statement

Aspiration Hazard 1

H304: May be fatal if

swallowed and enters airways.

[11][12]

Skin Irritation 2 (Presumed)
H315: Causes skin irritation.

[10]

Eye Irritation 2A (Presumed)
H319: Causes serious eye

irritation.[10]
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Signal Word: Danger[11][12]

Hazard Pictogram:

alt text

Experimental Protocols
Detailed experimental protocols for toxicological studies specific to 1-Eicosene are not readily

available. However, standardized methodologies, such as those outlined by the Organisation

for Economic Co-operation and Development (OECD), are typically employed for regulatory

purposes.[6][11][13] The following sections describe the likely protocols for key toxicological

endpoints.

Acute Oral Toxicity (OECD Guideline 425: Up-and-Down
Procedure)
This method is designed to estimate the LD₅₀ value while minimizing animal use.[7]

Test Animals: Typically, a small number of female rats are used.

Housing and Fasting: Animals are housed in suitable cages and fasted (food, but not water,

is withheld) overnight before dosing.

Dose Administration: A single animal is dosed with 1-Eicosene via gavage. The starting dose

is selected based on available information, or a default value is used.

Observation: The animal is observed for signs of toxicity and mortality over a 14-day period.

Sequential Dosing: If the animal survives, the next animal is given a higher dose. If it dies,

the next animal receives a lower dose. This sequential process continues until the LD₅₀ can

be calculated with a specified level of confidence.

Endpoints: The primary endpoint is mortality. Clinical signs of toxicity are also recorded.

In Vitro Skin Irritation (OECD Guideline 439:
Reconstructed Human Epidermis Test Method)
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This in vitro method assesses the potential of a substance to cause skin irritation.[14][15][16]

[17][18]

Test System: A commercially available reconstructed human epidermis model (e.g.,

EpiDerm™, EpiSkin™) is used.

Application of Test Substance: A small amount of 1-Eicosene (as a liquid or molten solid) is

applied topically to the surface of the epidermis tissue.

Exposure and Incubation: The tissue is exposed to the substance for a defined period (e.g.,

60 minutes) at 37°C.[17]

Rinsing and Post-Incubation: The test substance is thoroughly rinsed off, and the tissue is

incubated for a further period (e.g., 42 hours) to allow for the development of cytotoxic

effects.[17]

Viability Assessment: Cell viability is determined using a colorimetric assay, such as the MTT

assay. The amount of colored formazan produced is proportional to the number of viable

cells.

Classification: If the cell viability is reduced below a certain threshold (typically ≤ 50%)

compared to a negative control, the substance is classified as a skin irritant.[16][18]

Safe Handling and Storage Workflow
The following diagram outlines the logical workflow for the safe handling and storage of 1-
Eicosene in a laboratory setting.
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Receiving and Storage

Handling and Use

Waste Disposal

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

No Damage

Quarantine and Report

Damaged

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh/Dispense in a Ventilated Area

Conduct Experiment

Collect Waste in a Labeled, Closed Container

Dispose of Waste According to
Institutional and Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 1-Eicosene.
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First Aid Measures for Exposure
Immediate and appropriate first aid is crucial in the event of accidental exposure to 1-
Eicosene. The following diagram outlines the recommended first aid procedures for different

routes of exposure.

Routes of Exposure First Aid Actions

Inhalation Move to Fresh Air

Skin Contact Wash with Soap and Water

Eye Contact Rinse Cautiously with Water for Several Minutes

Ingestion Do NOT Induce Vomiting

Seek Immediate Medical Attention

If breathing is difficult

If irritation persists

Click to download full resolution via product page

Caption: First aid measures for 1-Eicosene exposure.

Personal Protective Equipment (PPE)
When handling 1-Eicosene, the following personal protective equipment should be worn to

minimize exposure:
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Eye/Face Protection: Safety glasses with side shields or goggles.[9][11]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing.[9][11]

Respiratory Protection: In poorly ventilated areas or when generating aerosols, a NIOSH-

approved respirator may be necessary.[9][11]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

[11]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Combustion may produce carbon oxides.[9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[11]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Avoid breathing vapors, mist, or gas.

Wear appropriate personal protective equipment.[11]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[11]

Methods for Cleaning Up: Absorb with an inert material (e.g., sand, earth) and place in a

suitable container for disposal.[9][11]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[9]

Conditions to Avoid: Extremes of temperature and direct sunlight.[9]
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Incompatible Materials: Strong oxidizing agents.[9][10]

Hazardous Decomposition Products: Carbon oxides upon combustion.[9]

This guide is intended to provide essential health and safety information for trained

professionals. Always consult the most current Safety Data Sheet (SDS) from your supplier

before handling 1-Eicosene and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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